Cas no 1246814-77-6 (3-Butyl-1-chloro-5,10-dihydro-8-(2-cyanophenyl)imidazol-1,5-bisoquinoline)

• Product Name: 3-Butyl-1-chloro-5,10-dihydro-8-(2-cyanophenyl)imidazol-1,5-bisoquinoline
• CAS No: 1246814-77-6
• MF: C₂₂H₂₀ClN₃
• MW: 361.867303848267
• CID: 1061716
• PubChem ID: 71314338
• Update Time: 2025-04-20

3-Butyl-1-chloro-5,10-dihydro-8-(2-cyanophenyl)imidazol-1,5-bisoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-Butyl-1-chloro-5,10-dihydro-8-(2-cyanophenyl)imidazol-[1,5-b]isoquinoline
• 2-(3-Butyl-1-chloro-5,10-dihydroimidazo[1,5-b]isoquinolin-8-yl)benzonitrile
• starbld0004760
• 2-(3-Butyl-1-chloro-5,10-dihydroimidazo[1,5-b]isoquinolin-8-yl)benzonitrile;
• 1246814-77-6
• 3-Butyl-1-chloro-5,10-dihydro-8-(2-cyanophenyl)imidazol-1,5-bisoquinoline

• Inchi： 1S/C22H20ClN3/c1-2-3-8-21-25-22(23)20-12-18-11-15(9-10-17(18)14-26(20)21)19-7-5-4-6-16(19)13-24/h4-7,9-11H,2-3,8,12,14H2,1H3
• InChI Key： ISDSVKOJLFVXEY-UHFFFAOYSA-N
• SMILES： ClC1=C2CC3C=C(C4C=CC=CC=4C#N)C=CC=3CN2C(CCCC)=N1

Computed Properties

• Exact Mass: 361.1345753g/mol
• Monoisotopic Mass: 361.1345753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles